Cas no 897832-03-0 (3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide)

• Product name: 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide
• CAS No: 897832-03-0
• MF: C₂₆H₂₁N₃O₃S
• MW: 455.52824473381
• CID: 5440302

3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide
• 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide

• Inchi： 1S/C26H21N3O3S/c1-15-5-9-17(10-6-15)28-25(30)24-23(27)22-19(21-4-3-13-32-21)14-20(29-26(22)33-24)16-7-11-18(31-2)12-8-16/h3-14H,27H2,1-2H3,(H,28,30)
• InChI Key： PFIWRGOLBFYJPL-UHFFFAOYSA-N
• SMILES： C12SC(C(NC3=CC=C(C)C=C3)=O)=C(N)C1=C(C1=CC=CO1)C=C(C1=CC=C(OC)C=C1)N=2

Additional information on 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide

Introduction to 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno[2,3-bpyridine-2-carboxamide (CAS No. 897832-03-0) and Its Emerging Applications in Chemical Biology

The compound 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno[2,3-bpyridine-2-carboxamide (CAS No. 897832-03-0) represents a novel heterocyclic molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines elements of thienopyridine, furan, and aromatic phenyl rings, making it a promising candidate for further exploration in drug discovery and molecular interactions.

The structural composition of this molecule is highly relevant to contemporary research in medicinal chemistry. The presence of a thieno[2,3-bpyridine core suggests potential bioactivity akin to other heterocyclic systems that have been extensively studied for their pharmacological properties. Specifically, the furan-2-yl substituent and the 4-methoxyphenyl group introduce unique electronic and steric characteristics that can modulate the compound's interaction with biological targets. Additionally, the N-(4-methylphenyl) moiety may contribute to enhanced solubility and metabolic stability, critical factors in drug development.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to hypothesize potential applications for this compound based on its structure. For instance, the 3-amino group at the C-terminal position could serve as a site for further functionalization, enabling the synthesis of derivatives with tailored properties. Such modifications are often employed in the development of enzyme inhibitors or receptor modulators.

In the realm of chemical biology, this compound has garnered attention for its potential role as an intermediate in the synthesis of bioactive molecules. The combination of a thienopyridine scaffold with aromatic rings has been associated with various pharmacological effects, including anti-inflammatory and anticancer activities. Preliminary studies suggest that derivatives of this class may interact with key biological pathways by modulating protein-protein interactions or enzyme activity.

One particularly intriguing aspect of this molecule is its structural similarity to known pharmacophores found in approved drugs. For example, the thieno[2,3-bpyridine core is reminiscent of scaffolds present in several antiviral and anticancer agents. This similarity suggests that 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno[2,3-bpyridine-2-carboxamide could serve as a valuable starting point for designing new therapeutic agents with improved efficacy and reduced side effects.

The role of computational modeling in understanding molecular interactions cannot be overstated. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound might bind to biological targets at the atomic level. These studies have revealed that the electronic distribution within the molecule is highly influenced by the presence of electronegative atoms like oxygen and nitrogen, which may enhance its affinity for certain biomolecules.

Furthermore, the 4-methoxyphenyl group has been identified as a key structural feature that influences binding affinity. This substituent can engage in hydrophobic interactions and π-stacking with aromatic residues in proteins, potentially facilitating tight binding to biological targets. Such interactions are critical for designing molecules that exhibit high selectivity and potency.

The potential applications of this compound extend beyond traditional drug discovery. In recent years, there has been growing interest in using heterocyclic molecules as probes for understanding complex biological systems. The unique structural features of 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno[2,3-bpyridine-2-carboxamide make it an excellent candidate for such studies. Researchers are exploring its use as a tool compound to investigate signaling pathways and metabolic processes involved in diseases like cancer and neurodegeneration.

In conclusion, the compound 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno[2,3-bpyridine-2-carboxamide (CAS No. 897832-03-0) represents a fascinating subject of study in chemical biology. Its intricate structure and diverse functional groups offer numerous possibilities for further exploration in drug discovery and molecular interaction studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic strategies.